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Compound of Interest

Compound Name: 2-Chloroethanol-1,1,2,2-d4
CAS No.: 117067-62-6
Cat. No.: B122097
Get Quote
. J

Technical Guide: 2-Chloroethanol-d4 (CAS
117067-62-6)

Isotopic Characterization and Applications in Bioanalysis[1]

Introduction & Chemical Identity

2-Chloroethanol-d4 (Ethylene chlorohydrin-d4) is the isotopically labeled analog of 2-
chloroethanol, where the four hydrogen atoms attached to the ethylene backbone are replaced
by deuterium (

H).[2] It is a critical reagent in pharmaceutical development, primarily serving as a stable
isotope internal standard (IS) for the quantification of alkylating agents and genotoxic impurities
using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

Unlike fully deuterated solvents, the hydroxyl hydrogen in 2-Chloroethanol-d4 remains
exchangeable (

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b122097#bc-rfq
https://resolvemass.ca/product/2-chloroethanol-d4/
https://www.usbio.net/biochemicals/159514/2-Chloroethanol-1%2C1%2C2%2C2-d4/data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

H), leading to specific considerations in mass spectrometry tuning and storage.

Core Chemical Specifications

Property

Specification

Chemical Name

2-Chloroethanol-1,1,2,2-d4

CAS Number

117067-62-6

Linear Formula

Empirical Formula

Appearance

Clear, colorless liquid

Solubility

Miscible with methanol, chloroform, water

(hydrolysis risk)

Molecular Weight vs. Isotopic Mass

In high-resolution mass spectrometry (HRMS), distinguishing between Average Molecular

Weight and Monoisotopic Mass is vital for accurate peak assignment. For chlorinated

compounds, the distinct natural abundance of Chlorine-35 (

Cl) and Chlorine-37 (

Cl) creates a characteristic isotopic pattern that must be accounted for.

Mass Calculation Breakdown (Self-Validating Protocol)

To validate the mass shift in your spectrometer, use the following high-precision atomic

masses. The "d4" label implies the substitution of 4 non-exchangeable protons.[1]

Target Formula:
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Total Mass
Exact Mass o
Element Isotope Count Contribution
(Da)
(Da)
Carbon c 12.00000 2 24.00000
Deuterium H 2.01410 4 8.05640
Hydrogen H 1.00783 1 1.00783
Oxygen o 15.99491 1 15.99491
Chlorine cl 34.96885 1 34.96885
Monoisotopic
84.02799

Mass

Note on Chlorine Isotope (

Cl): Chlorine has a natural isotope
Cl (approx. 24.2% abundance).
e M+2 Peak Mass:

Da.

e Average Molecular Weight:

g/mol (Weighted average of all isotopes).

Mass Shift Analysis
Native 2-Chloroethanol (
) has a monoisotopic mass of approx. 80.00 Da. The d4-analog provides a +4.025 Da shift.

This shift is sufficient to avoid isobaric interference from the native analyte in quadrupole mass
analyzers, ensuring "crosstalk-free" quantification.
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Applications in Drug Development

The primary utility of 2-Chloroethanol-d4 lies in its role as an Internal Standard (1S) for tracking
genotoxic impurities. 2-Chloroethanol is a known byproduct in the synthesis of polysorbates
and other ethoxylated excipients.

Mechanism of Action as an Internal Standard

Because 2-Chloroethanol-d4 is chemically identical to the target analyte (except for mass), it
compensates for:

» Extraction Efficiency: Any loss of analyte during liquid-liquid extraction (LLE) is mirrored by
the IS.

» Matrix Effects: lon suppression or enhancement in the MS source affects both the analyte
and IS equally.

e Retention Time: It co-elutes (or elutes very closely) with the analyte, ensuring it experiences
the same chromatographic conditions.

Visualization: Bioanalytical Workflow

The following diagram illustrates the standard operating procedure for using 2-Chloroethanol-
d4 to quantify impurities in a drug formulation.

ik

Spike with
2-Chloroethanol-d4

Click to download full resolution via product page

Figure 1: Workflow for trace quantification of 2-Chloroethanol using the d4-analog as an
internal standard to correct for recovery and matrix effects.

Experimental Protocols
Preparation of Stock Standards
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Objective: Create a stable 1.0 mg/mL stock solution. Safety Precaution: 2-Chloroethanol-d4 is
fatal if absorbed through skin. Double-glove (Nitrile) and work in a certified fume hood.

Weighing: Tare a 10 mL volumetric flask containing ~5 mL of Methanol (LC-MS grade).

o Why Methanol? It prevents the hydrolysis of the C-Cl bond which can occur in water over
time.

Addition: Using a gas-tight syringe, add exactly 10 mg of 2-Chloroethanol-d4.

o Note: Do not use plastic pipettes; plasticizers can leach and interfere with MS signals.

Dilution: Dilute to volume with Methanol. Cap and invert 10 times.

Storage: Transfer to amber glass vials with PTFE-lined caps. Store at -20°C.

o Stability Check: Re-verify concentration against a fresh reference standard every 6
months.

Handling H/ID Exchange

The hydroxyl proton (

) in 2-Chloroethanol-d4 is exchangeable. If dissolved in
for NMR, it becomes

(d5). If dissolved in

or Methanol-OH, it remains

(d4).

e Protocol: For Mass Spectrometry, always assume the hydroxyl proton is H (Mass ~1) unless
you are using deuterated mobile phases.

Safety & Toxicity Profile

2-Chloroethanol-d4 possesses the same toxicological profile as the unlabeled parent
compound. It is an alkylating agent capable of binding to DNA.
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o Acute Toxicity: Fatal if swallowed, in contact with skin, or inhaled.[3]
e Target Organs: Cardiovascular system, Liver, Kidneys, CNS.
* Metabolism: Metabolized to chloroacetaldehyde and chloroacetic acid (both highly toxic).

Disposal: All waste containing this isotope must be segregated as halogenated organic solvent
waste and incinerated at high temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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